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Compound of Interest

Compound Name: N-Propylpentanamine

Cat. No.: B7808577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of N-
propylpentanamine, with a specific focus on its solubility in various solvents and its boiling

point. This document is intended to be a valuable resource for researchers, scientists, and

professionals in the field of drug development who may utilize this secondary amine in their

work.

Core Physicochemical Properties
N-propylpentanamine, also known as N-propyl-1-pentanamine, is a secondary amine with the

chemical formula C₈H₁₉N. Its structure consists of a pentyl group and a propyl group attached

to a nitrogen atom. This structure influences its physical and chemical characteristics.

Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Compound Name CAS Number Boiling Point (°C)

N-Propylpentanamine 20193-22-0 155[1]
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Solubility Profile
The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form

a homogeneous solution. The solubility of N-propylpentanamine is dictated by its molecular

structure, which includes a polar amine group and nonpolar alkyl chains.

Qualitative Solubility:

Water: Due to the presence of a nitrogen atom with a lone pair of electrons, N-
propylpentanamine can act as a hydrogen bond acceptor. However, the presence of eight

carbon atoms in its structure gives it a significant nonpolar character. Consequently, N-
propylpentanamine is expected to be sparingly soluble in water. Generally, aliphatic amines

with more than six carbon atoms have limited water solubility.

Organic Solvents: N-propylpentanamine is anticipated to be readily soluble in a wide range

of organic solvents.[2] This includes polar organic solvents such as ethanol, methanol, and

acetone, as well as nonpolar solvents like diethyl ether, chloroform, and hydrocarbons (e.g.,

hexane and toluene). This high solubility is due to the favorable van der Waals interactions

between the alkyl chains of the amine and the organic solvent molecules.

Quantitative Solubility Data:

Specific quantitative solubility data for N-propylpentanamine in various solvents is not readily

available in published literature. To obtain precise solubility values, experimental determination

is necessary.
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Solvent Predicted Solubility

Water Sparingly Soluble

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Diethyl Ether Soluble

Chloroform Soluble

Toluene Soluble

Hexane Soluble

Experimental Protocols
For researchers requiring precise quantitative data, the following are detailed methodologies

for the experimental determination of the boiling point and solubility of N-propylpentanamine.

Determination of Boiling Point
This protocol describes the micro-boiling point determination method, which is suitable for small

sample volumes.

Materials:

N-propylpentanamine sample

Capillary tube (sealed at one end)

Melting point apparatus or a Thiele tube setup

Thermometer

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)
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Mineral oil (for Thiele tube)

Procedure:

Sample Preparation: Add a small amount (a few drops) of N-propylpentanamine to a small

test tube.

Capillary Inversion: Place the capillary tube, with the sealed end up, into the test tube

containing the amine.

Apparatus Setup: Attach the test tube to a thermometer. If using a Thiele tube, immerse the

setup in the mineral oil. If using a melting point apparatus, place the assembly in the

designated slot.

Heating: Gently heat the apparatus. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. This indicates that the vapor pressure of the liquid is overcoming the

atmospheric pressure.

Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The

point at which the bubbling stops and the liquid just begins to enter the capillary tube is the

boiling point. Record the temperature at this moment.

Determination of Solubility (Gravimetric Method)
This protocol outlines a gravimetric method to determine the solubility of N-
propylpentanamine in a given solvent.

Materials:

N-propylpentanamine

Selected solvent (e.g., water, ethanol)

Saturated solution preparation vessel (e.g., a sealed flask)
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Thermostatic shaker or magnetic stirrer with a hot plate

Syringe with a filter (e.g., 0.45 µm PTFE filter)

Pre-weighed vials

Analytical balance

Oven or vacuum desiccator

Procedure:

Preparation of a Saturated Solution: Add an excess amount of N-propylpentanamine to a

known volume of the solvent in a sealed flask.

Equilibration: Place the flask in a thermostatic shaker or on a magnetic stirrer at a constant

temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that

equilibrium is reached and the solution is saturated.

Sample Withdrawal: Once equilibrium is achieved, allow the solution to settle. Carefully

withdraw a known volume of the supernatant using a syringe fitted with a filter to remove any

undissolved amine.

Gravimetric Analysis: Dispense the filtered aliquot into a pre-weighed vial.

Solvent Evaporation: Carefully evaporate the solvent from the vial. This can be done in an

oven at a temperature below the boiling point of N-propylpentanamine or in a vacuum

desiccator.

Final Weighing: Once the solvent is completely removed, weigh the vial containing the N-
propylpentanamine residue.

Calculation: The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Weight of vial + residue) - (Weight of empty vial)] / (Volume of

aliquot in mL) * 100
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Logical Workflow: Synthesis and Purification
As N-propylpentanamine is a secondary amine, a common synthetic route is reductive

amination. The following diagram illustrates a logical workflow for its synthesis and subsequent

purification.

Synthesis: Reductive Amination

Purification

Pentanal
Reaction Vessel

(Solvent, e.g., Methanol)

Propylamine

Imine Formation
(Intermediate)

Stirring Crude N-propylpentanamineReduction

Reducing Agent
(e.g., NaBH4)

Liquid-Liquid Extraction
(e.g., with HCl and NaOH)

Work-up Drying
(e.g., over Na2SO4)

Fractional Distillation
(under reduced pressure) Pure N-propylpentanamine

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of N-propylpentanamine via reductive amination

followed by a standard purification sequence.

This workflow begins with the reaction of pentanal and propylamine to form an imine

intermediate, which is then reduced to the secondary amine. The crude product is then purified

through an acid-base extraction to remove non-basic impurities, followed by drying and

fractional distillation to yield the pure N-propylpentanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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